![molecular formula C10H12ClN3O B1530977 (3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride CAS No. 1185301-35-2](/img/structure/B1530977.png)
(3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
Overview
Description
“(3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C10H12ClN3O . It is a solid substance and is used in various research and development applications .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11N3O.ClH/c11-7-10-12-9(13-14-10)6-8-4-2-1-3-5-8;/h1-5H,6-7,11H2;1H . This indicates the presence of a benzyl group attached to the 3rd position of the 1,2,4-oxadiazol-5-yl ring, and a methanamine group attached to the 5th position of the same ring .Physical and Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 225.68 . The compound is stored at room temperature .Scientific Research Applications
Synthesis and Characterization
- A study by Vishwanathan and Gurupadayya (2014) focused on the synthesis of novel oxadiazole derivatives from benzimidazole, which includes compounds structurally similar to (3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride. These analogues were characterized using spectroscopic methods such as IR, H NMR, C NMR, and mass spectral data, demonstrating the diverse synthetic routes and characterization techniques applicable to such compounds (Vishwanathan & Gurupadayya, 2014).
Cytotoxic Agents Synthesis
- A 2014 study by Ramazani et al. reported the synthesis of N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines via a one-pot reaction, which displayed significant cytotoxic activity against several cancer cell lines. This highlights the potential use of this compound in developing anticancer agents (Ramazani et al., 2014).
Neuroprotective Properties
- Research by Clutterbuck et al. (2009) discovered a new class of neuroprotective voltage-dependent sodium channel modulators, including compounds structurally similar to this compound. These compounds demonstrated neuroprotective activity in hippocampal slices, suggesting a potential application in neurological disorders (Clutterbuck et al., 2009).
Antimicrobial Applications
- A 2020 study by Kapadiya et al. synthesized 4-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)methoxy)-N-(benzylidene derivatives)benzenamine and evaluated their in vitro antibacterial activity. This indicates the potential use of this compound in developing new antimicrobial agents (Kapadiya et al., 2020).
Anticoagulant and Antioxidant Properties
- Iyer et al. (2016) synthesized 1,3,4-oxadiazole derivatives and evaluated them for anticoagulant and antioxidant activities. This research opens up possibilities for this compound in developing therapies for conditions requiring anticoagulant and antioxidant properties (Iyer et al., 2016).
Anticancer Studies
- A study on 1,2,4-oxadiazole derivatives by Vaidya et al. (2020) included 3D QSAR analysis and synthesis, leading to compounds with anticancer activity against various cancer cell lines. This emphasizes the potential of this compound in cancer research (Vaidya et al., 2020).
Mechanism of Action
Oxadiazoles
Oxadiazoles are a class of organic compounds that contain a five-membered ring with three carbon atoms, one oxygen atom, and two nitrogen atoms . They are known for their wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer effects .
Benzyl groups
The benzyl group, which is part of the compound’s structure, is often used in medicinal chemistry due to its lipophilic nature, which can enhance the bioavailability of a drug .
Amines
Amines, such as methanamine in this compound, are basic and can form salts with acids. This property can influence the compound’s solubility and distribution in the body .
Properties
IUPAC Name |
(3-benzyl-1,2,4-oxadiazol-5-yl)methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O.ClH/c11-7-10-12-9(13-14-10)6-8-4-2-1-3-5-8;/h1-5H,6-7,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTFHPSGDFROIQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NOC(=N2)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185301-35-2 | |
Record name | 1,2,4-Oxadiazole-5-methanamine, 3-(phenylmethyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1185301-35-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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